Cas no 915924-34-4 (1-(5-methyl-1,2,4-oxadiazol-3-yl)methylpiperazine)

• Product Name: 1-(5-methyl-1,2,4-oxadiazol-3-yl)methylpiperazine
• CAS No: 915924-34-4
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• MDL: MFCD08444719
• CID: 1075055
• PubChem ID: 16228162
• Update Time: 2025-10-29

1-(5-methyl-1,2,4-oxadiazol-3-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-(piperazin-1-ylmethyl)-1,2,4-oxadiazole
• 1-[(5-METHYL-1,2,4-OXADIAZOL-3-YL)METHYL]PIPERAZINE
• 1-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-piperazine
• LS-01527
• 915924-34-4
• F2158-0150
• DROXTTBMSQRZQH-UHFFFAOYSA-N
• EN300-28271
• CS-0282267
• SCHEMBL15219278
• AKOS000272098
• DS-016097
• ALBB-004165
• STK502965
• 1-(5-methyl-1,2,4-oxadiazol-3-yl)methylpiperazine

• MDL： MFCD08444719
• Inchi： 1S/C8H14N4O/c1-7-10-8(11-13-7)6-12-4-2-9-3-5-12/h9H,2-6H2,1H3
• InChI Key： DROXTTBMSQRZQH-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(CN2CCNCC2)=N1

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 54.2Ų

1-(5-methyl-1,2,4-oxadiazol-3-yl)methylpiperazine Security Information

• HazardClass：IRRITANT

Additional information on 1-(5-methyl-1,2,4-oxadiazol-3-yl)methylpiperazine

1-(5-Methyl-1,2,4-Oxadiazol-3-yl)methylpiperazine: A Comprehensive Overview

1-(5-Methyl-1,2,4-Oxadiazol-3-yl)methylpiperazine (CAS No. 915924-34-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a piperazine ring and a substituted oxadiazole moiety, making it a versatile platform for various applications. The oxadiazole ring is a heterocyclic structure known for its stability and reactivity, while the piperazine ring contributes to the molecule's ability to form hydrogen bonds and interact with biological targets. Together, these elements make this compound a promising candidate for drug discovery and material science.

Recent studies have highlighted the potential of 1-(5-methyl-1,2,4-oxadiazol-3-yl)methylpiperazine in the development of new pharmaceutical agents. Researchers have explored its role as a building block for constructing bioactive molecules with enhanced pharmacokinetic properties. For instance, its ability to act as a scaffold for incorporating functional groups has been leveraged in the design of antitumor agents, where it has shown promising results in preclinical models. The methyl group substitution on the oxadiazole ring further enhances its stability and bioavailability, making it an attractive choice for medicinal chemists.

In addition to its pharmaceutical applications, this compound has also found relevance in the field of materials science. The unique electronic properties of the oxadiazole moiety make it suitable for use in organic electronics. Recent advancements have demonstrated its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic devices. The combination of the piperazine ring and the oxadiazole group allows for fine-tuning of electronic properties, enabling the creation of materials with tailored functionalities.

The synthesis of 1-(5-methyl-1,2,4-oxadiazol-3-yl)methylpiperazine involves a multi-step process that typically begins with the preparation of the oxadiazole precursor. This is followed by nucleophilic substitution reactions to introduce the piperazine moiety. The reaction conditions are carefully optimized to ensure high yields and purity. Recent research has focused on developing more efficient synthetic routes, including microwave-assisted synthesis and catalytic methods, which have significantly improved the overall process.

From a structural standpoint, this compound exhibits a rigid yet flexible framework that facilitates molecular interactions with biological targets. The methyl group on the oxadiazole ring plays a crucial role in modulating these interactions by providing steric hindrance or electronic effects. This balance between rigidity and flexibility is critical for achieving optimal binding affinity in drug design.

Furthermore, computational studies have provided valuable insights into the molecular dynamics and binding modes of this compound. Molecular docking simulations have revealed that it can bind effectively to various protein targets, including kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound for drug development programs targeting diseases such as cancer and neurodegenerative disorders.

In conclusion, 1-(5-methyl-1,2,4-oxadiazol-3-yl)methylpiperazine (CAS No. 915924-34-4) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool for advancing scientific discovery. As ongoing studies continue to uncover new possibilities for this molecule, its role in both academic research and industrial applications is expected to grow significantly.